![molecular formula C14H16N2O B2417836 (Z)-N-((2-methyl-1H-indol-5-yl)methyl)but-2-enamide CAS No. 852136-91-5](/img/structure/B2417836.png)
(Z)-N-((2-methyl-1H-indol-5-yl)methyl)but-2-enamide
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Description
(Z)-N-((2-methyl-1H-indol-5-yl)methyl)but-2-enamide is a useful research compound. Its molecular formula is C14H16N2O and its molecular weight is 228.295. The purity is usually 95%.
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Scientific Research Applications
Antitumoral Properties
- Tanjungides A and B, similar compounds to the one , exhibit significant cytotoxicity against human tumor cell lines (Murcia et al., 2014).
Chemical Structure and Synthesis
- The N-acyl imine/enamide tautomerism of related compounds and their conformational equilibria have been studied extensively (Cativiela et al., 1996).
- A method for the isomerization of N-allyl amides to form geometrically defined di-, tri-, and tetrasubstituted enamides with exceptional geometric selectivity has been developed (Trost et al., 2017).
Pharmacological Applications
- The compound's structure is similar to various bioactive pharmacophores found in natural products, making it a common reagent for asymmetric incorporation of nitrogen functionality (Trost et al., 2017).
- Indolebutylamines, which are structurally related, have been identified as highly selective and potent 5-HT(1A) agonists, suggesting potential applications in mood disorder studies (Heinrich et al., 2004).
Stereoselective Synthesis
- Efficient procedures for the preparation of Z-enamides involving the reaction of primary amides with conjugated olefins have been developed, which could be relevant for the synthesis of (Z)-N-((2-methyl-1H-indol-5-yl)methyl)but-2-enamide (Lee et al., 2006).
Potential Anti-Cancer and Anti-Hypertensive Effects
- A similar compound, Sunitinib, with a carboxamide derivative, has shown antitumor activity and is being investigated for its chemical characteristics and potential as an anti-cancer agent (Al-Otaibi et al., 2022).
Properties
IUPAC Name |
(Z)-N-[(2-methyl-1H-indol-5-yl)methyl]but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c1-3-4-14(17)15-9-11-5-6-13-12(8-11)7-10(2)16-13/h3-8,16H,9H2,1-2H3,(H,15,17)/b4-3- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPAQSDYSLCTIKQ-ARJAWSKDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC(=O)NCC1=CC2=C(C=C1)NC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\C(=O)NCC1=CC2=C(C=C1)NC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.